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Compound of Interest

Compound Name: 2-Hydroxybenzohydrazide

Cat. No.: B147611

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Hydroxybenzohydrazide (CAS No. 936-02-7). It is intended for researchers,
scientists, and drug development professionals to ensure a safe laboratory environment.
Adherence to these procedures is critical for minimizing exposure risks and ensuring
operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Hydroxybenzohydrazide is classified as a hazardous chemical. It is known to cause skin
irritation (Category 2), serious eye irritation (Category 2A), and may cause respiratory irritation.
[1] Therefore, the use of appropriate personal protective equipment is mandatory at all times
when handling this compound.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Standard

Chemical safety goggles or a Conforms to OSHA 29 CFR
Eye Protection face shield where splashing is 1910.133 or European
a risk. Standard EN166.

Chemical-resistant, impervious ~ Compliant with EC Directive

Hand Protection gloves such as nitrile or butyl 89/686/EEC and the related
rubber. standard EN374.
Body Protection Long-sleeved lab coat. Not applicable.

A NIOSH/MSHA or European
) ) Standard EN 149 approved Adherence to NIOSH/MSHA or
Respiratory Protection ) . )
respirator is required when EN 149 standards.

dusts are generated.

Quantitative Safety Data

At present, specific occupational exposure limits (OELS) such as Permissible Exposure Limits
(PELS) or Threshold Limit Values (TLVs) have not been established for 2-
Hydroxybenzohydrazide.[1][2][3] For context, toxicity data for the related compound,
benzohydrazide, is provided below.

Table 2: Toxicity Data for Benzohydrazide (CAS No. 613-94-5)

Route Organism Value
Intraperitoneal LD50 Mouse 122 mg/kg[4]
Subcutaneous LD50 Mouse 122 mg/kg[4]

Operational and Disposal Plans

A systematic approach to handling and disposing of 2-Hydroxybenzohydrazide is crucial to
prevent exposure and contamination. The following step-by-step plans provide clear guidance
for laboratory operations.
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Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Conduct all work with 2-Hydroxybenzohydrazide in a well-ventilated area, preferably
within a certified chemical fume hood.

o Ensure that a safety shower and an eyewash station are readily accessible and have been
recently tested.

o Assemble all necessary PPE as detailed in Table 1.

o Have spill control materials, such as absorbent pads and sand, available in the immediate
work area.

e Handling:

[¢]

Carefully weigh the required amount of 2-Hydroxybenzohydrazide on a tared weighing
paper or in a suitable container within the fume hood to minimize dust generation.

[¢]

When transferring the powder, use a spatula and avoid creating dust clouds.

[¢]

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

[e]

Keep the container tightly closed when not in use.
e Post-Handling:

o Thoroughly clean the work area with an appropriate solvent and decontaminate all
equipment used.

o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands and any exposed skin thoroughly with soap and water after handling the
compound.

Disposal Plan: Step-by-Step Waste Management

o Waste Collection:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b147611?utm_src=pdf-body
https://www.benchchem.com/product/b147611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Collect all waste materials, including contaminated PPE, weighing papers, and disposable
equipment, in a designated and clearly labeled hazardous waste container.

o Do not mix 2-Hydroxybenzohydrazide waste with other incompatible waste streams.

o Container Management:
o Keep the hazardous waste container securely closed when not in use.

o Store the waste container in a designated, well-ventilated, and secure area away from
general laboratory traffic.

e Disposal Procedure:

o Dispose of the hazardous waste through your institution's environmental health and safety
(EHS) office or a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

o For empty containers, rinse them three times with a suitable solvent. Collect the rinsate as
hazardous waste. Deface the label on the empty container before disposing of it as regular
solid waste.

Experimental Workflow Visualization

The following diagram illustrates the key decision points and procedural flow for the safe
handling of 2-Hydroxybenzohydrazide, from initial preparation to final disposal.
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Safe Handling Workflow for 2-Hydroxybenzohydrazide
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Caption: Workflow for safe handling of 2-Hydroxybenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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